Cas no 1804765-53-4 (2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile)

2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring multiple fluorine and trifluoromethoxy substituents, enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The presence of the acetonitrile group further allows for versatile functionalization, enabling its use as a key intermediate in heterocyclic synthesis. This compound’s electron-withdrawing properties contribute to improved binding affinity in target interactions, particularly in the development of enzyme inhibitors or receptor modulators. Its high purity and well-defined reactivity profile make it a reliable choice for precision applications in medicinal chemistry and material science.
2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile structure
1804765-53-4 structure
Product Name:2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile
CAS No:1804765-53-4
MF:C9H3F7N2O
MW:288.121746301651
CID:4830757
Update Time:2025-05-20

2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C9H3F7N2O/c10-7-6(19-9(14,15)16)4(1-2-17)3-5(18-7)8(11,12)13/h3H,1H2
    • InChI Key: HJBWGVPDBOSNQP-UHFFFAOYSA-N
    • SMILES: FC1=C(C(CC#N)=CC(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 358
  • XLogP3: 3
  • Topological Polar Surface Area: 45.9

2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097225-1g
2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile
1804765-53-4 97%
1g
$1,490.00 2022-04-01

Additional information on 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804765-53-4)

2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804765-53-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and trifluoromethylated structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile is C12H6F7N2O, and its molecular weight is approximately 319.17 g/mol. The compound's structure features a pyridine ring with multiple fluorine substituents, including a trifluoromethoxy group at the 3-position and a trifluoromethyl group at the 6-position. The presence of these fluorinated groups imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In recent years, the interest in fluorinated compounds has surged due to their potential to enhance the pharmacological properties of drugs. Fluorine atoms can improve the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive for drug design. 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile is no exception. Its multifunctional structure offers a versatile platform for the development of new therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent studies have explored various synthetic routes to optimize the production process, including the use of transition metal-catalyzed reactions and microwave-assisted synthesis techniques. These advancements have not only improved the efficiency of the synthesis but also expanded the scope for large-scale production.

In terms of biological activity, 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile has shown promising results in preliminary studies. Research has demonstrated its potential as a lead compound for the development of drugs targeting various diseases, including cancer and neurological disorders. The compound's ability to modulate specific biological pathways and interact with key protein targets makes it an attractive candidate for further investigation.

Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile. Early results have been encouraging, with several derivatives showing significant therapeutic potential in preclinical models. These findings highlight the importance of continued research into this class of compounds and their potential to address unmet medical needs.

Beyond its pharmaceutical applications, 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile has also found use in other areas of chemistry and materials science. Its unique electronic properties make it suitable for applications in organic electronics, where it can be used as a building block for functional materials with tailored electronic characteristics.

In conclusion, 2-Fluoro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804765-53-4) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and versatile properties make it an important molecule for further exploration and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will emerge, further solidifying its importance in the scientific community.

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